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Compound of Interest

Compound Name: C.I. Mordant yellow 12

Cat. No.: B3276742 Get Quote

C.I. Mordant Yellow 12: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Mordant Yellow 12 is a synthetic azo dye primarily utilized in the textile and manufacturing

industries for its vibrant yellow hue and effective dyeing properties on materials like wool, silk,

and nylon. This technical guide provides a detailed overview of its chemical identity, including a

comprehensive list of synonyms and alternative names. It summarizes its known physical and

chemical properties and outlines its industrial synthesis process. While C.I. Mordant Yellow 12
is a well-established industrial colorant, it is important to note that a thorough review of

scientific literature reveals a lack of significant application or study within the fields of

biomedical research and drug development. Therefore, this document focuses on the

compound's industrial and chemical characteristics.

Chemical Identity and Synonyms
C.I. Mordant Yellow 12 is chemically classified as a monoazo dye. It is registered under

several identifiers, which are crucial for accurate database searches and material procurement.
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Identifier Type Identifier

C.I. Name Mordant Yellow 12

C.I. Number 14045

CAS Registry Number 6470-98-0

Molecular Formula C13H10N3NaO3

Molecular Weight 279.23 g/mol

A variety of synonyms and trade names are used for C.I. Mordant Yellow 12 in industrial and

commercial contexts.

Synonym/Alternative Name

Acid Mordant Yellow MY

Chrome Yellow 2GN

Fast Yellow MY

Mordant yellow 2

C.I. 14045

Acid mordant Yellow 12

Benzoic acid, 5-[(4-aminophenyl)azo]-2-hydroxy-, monosodium salt

Physicochemical Properties
The available data on the physical and chemical properties of C.I. Mordant Yellow 12 are

summarized below. It is important to note that the toxicological properties of this substance

have not been fully investigated.
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Property Value Notes

Appearance
Light yellow to gold-brown or

brown powder

Solubility

Soluble in water (yields a red-

light yellow solution); slightly

soluble in ethanol and

acetone.

Behavior in Acids

In concentrated sulfuric acid, it

appears dark yellow, turning to

orange upon dilution. In

concentrated nitric acid, it

forms an orange solution.

Carcinogenicity
Not listed by ACGIH, IARC,

NTP, or CA Prop 65.

Toxicity

May cause eye, skin, and

respiratory tract irritation. The

toxicological properties have

not been fully investigated.

Manufacturing Process
The synthesis of C.I. Mordant Yellow 12 is a multi-step chemical process involving

diazotization and azo coupling.

Synthesis Protocol
The manufacturing process involves the following key steps:

Diazotization of 4-Nitroaniline: 4-Nitroaniline is treated with nitrous acid (typically generated

in situ from sodium nitrite and a strong acid like hydrochloric acid) to form a diazonium salt.

This reaction is temperature-sensitive and is usually carried out at low temperatures (0-5 °C)

to ensure the stability of the diazonium salt.
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Azo Coupling: The resulting diazonium salt is then coupled with 2-Hydroxybenzoic acid

(salicylic acid). This electrophilic substitution reaction forms the azo linkage (-N=N-) which is

the chromophore responsible for the dye's color.

Hydrolysis of the Acyl Amino Group: The final step involves the hydrolysis of the acyl amino

group to yield the final C.I. Mordant Yellow 12 molecule.

Manufacturing Workflow Diagram

Step 1: Diazotization

Step 2: Azo Coupling Step 3: Hydrolysis

4-Nitroaniline Diazonium Salt

Diazotization
(0-5 °C)

Nitrous Acid (NaNO2 + HCl)

Azo Intermediate

Coupling Reaction

2-Hydroxybenzoic Acid Final Product
Hydrolysis

Click to download full resolution via product page

Caption: Synthesis of C.I. Mordant Yellow 12.

Industrial Applications
C.I. Mordant Yellow 12 is primarily used as a mordant dye in the textile industry.[1][2] Mordant

dyes require a mordant (typically a metal salt) to bind to the fabric, which enhances the

fastness of the dye to light and washing.

Textile Dyeing: It is effective for dyeing protein fibers such as wool and silk, as well as nylon.

[2] It can be applied using various methods, including exhaust and padding dyeing.[2]
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Compatibility: As an anionic dye, it can be blended with other anionic dyes to create custom

shades.[2]

The mechanism of mordant dyeing involves the formation of a coordination complex between

the dye, the metal mordant, and the fiber, resulting in a stable and insoluble color on the

substrate.

Relevance in Research and Drug Development
An extensive search of scientific and biomedical literature did not yield significant evidence of

C.I. Mordant Yellow 12's use in research or drug development. Its classification as a

fluorescent dye by some suppliers suggests potential for labeling applications, but specific

protocols or studies demonstrating this use are not readily available. The primary body of

knowledge surrounding this compound is centered on its industrial synthesis and application as

a colorant. Researchers and scientists in drug development should be aware of its limited

documented biological or pharmaceutical relevance.

Safety and Handling
Standard laboratory safety precautions should be observed when handling C.I. Mordant
Yellow 12 powder. This includes the use of personal protective equipment such as gloves,

safety glasses, and a lab coat. Work should be conducted in a well-ventilated area to avoid

inhalation of dust. In case of contact with eyes or skin, the affected area should be flushed with

plenty of water.

Conclusion
C.I. Mordant Yellow 12 is an industrially significant azo dye with a well-defined manufacturing

process and clear applications in the textile industry. Its chemical and physical properties are

characteristic of a stable colorant for protein and polyamide fibers. However, for the audience

of researchers, scientists, and drug development professionals, it is crucial to recognize the

current absence of this compound in the biomedical and pharmaceutical research landscape.

Future investigations could potentially explore niche applications, such as its fluorescent

properties, but as it stands, its utility is confined to the industrial sector.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b3276742?utm_src=pdf-custom-synthesis
https://www.meghadyes.com/mordant-dyes.html
https://www.meghadyes.com/mordant-yellow-12-dyes-2622662.html
https://www.benchchem.com/product/b3276742#synonyms-and-alternative-names-for-c-i-mordant-yellow-12
https://www.benchchem.com/product/b3276742#synonyms-and-alternative-names-for-c-i-mordant-yellow-12
https://www.benchchem.com/product/b3276742#synonyms-and-alternative-names-for-c-i-mordant-yellow-12
https://www.benchchem.com/product/b3276742#synonyms-and-alternative-names-for-c-i-mordant-yellow-12
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3276742?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3276742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

